Cas no 70951-89-2 (1,4-dimethyl-5-nitro-1H-pyrazole)

1,4-dimethyl-5-nitro-1H-pyrazole structure

70951-89-2 structure

Product Name:1,4-dimethyl-5-nitro-1H-pyrazole

CAS No:70951-89-2

MF:C₅H₇N₃O₂

MW:141.127980470657

MDL:MFCD28962817

CID:4154344

PubChem ID:22087314

Update Time:2025-04-24

1,4-dimethyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1,4-dimethyl-5-nitro-
- 1,4-dimethyl-5-nitro-1H-pyrazole
- 1,4-DIMETHYL-5-NITROPYRAZOLE
- 70951-89-2
- EN300-233068
- VCA95189
- F12389
- AKOS027339789
- STL584858
- MDL： MFCD28962817
- Inchi： 1S/C5H7N3O2/c1-4-3-6-7(2)5(4)8(9)10/h3H,1-2H3
- InChI Key： JAEXGQQBDVVQAG-UHFFFAOYSA-N
- SMILES： N1(C)C([N+]([O-])=O)=C(C)C=N1

Computed Properties

Exact Mass: 141.053826475Da
Monoisotopic Mass: 141.053826475Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 63.6Å²

1,4-dimethyl-5-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM524343-1g	1,4-Dimethyl-5-nitro-1H-pyrazole	70951-89-2	97%	1g	$381	2022-06-10
AstaTech	F12389-0.25/G	1,4-DIMETHYL-5-NITRO-1H-PYRAZOLE	70951-89-2	95%	0.25g	$191	2023-09-18
AstaTech	F12389-1/G	1,4-DIMETHYL-5-NITRO-1H-PYRAZOLE	70951-89-2	95%	1g	$478	2023-09-18
Enamine	EN300-233068-0.05g	1,4-dimethyl-5-nitro-1H-pyrazole	70951-89-2	95%	0.05g	$162.0	2024-06-19
Enamine	EN300-233068-0.1g	1,4-dimethyl-5-nitro-1H-pyrazole	70951-89-2	95%	0.1g	$241.0	2024-06-19
Enamine	EN300-233068-0.25g	1,4-dimethyl-5-nitro-1H-pyrazole	70951-89-2	95%	0.25g	$347.0	2024-06-19
Enamine	EN300-233068-0.5g	1,4-dimethyl-5-nitro-1H-pyrazole	70951-89-2	95%	0.5g	$546.0	2024-06-19
Enamine	EN300-233068-1.0g	1,4-dimethyl-5-nitro-1H-pyrazole	70951-89-2	95%	1.0g	$699.0	2024-06-19
Enamine	EN300-233068-2.5g	1,4-dimethyl-5-nitro-1H-pyrazole	70951-89-2	95%	2.5g	$1370.0	2024-06-19
Enamine	EN300-233068-5.0g	1,4-dimethyl-5-nitro-1H-pyrazole	70951-89-2	95%	5.0g	$2028.0	2024-06-19

1,4-dimethyl-5-nitro-1H-pyrazole Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

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